![molecular formula C17H21ClN2O2S B11488437 3-[(4-chlorophenyl)sulfonyl]-1-cyclopentyl-4,5-dimethyl-1H-pyrrol-2-amine](/img/structure/B11488437.png)
3-[(4-chlorophenyl)sulfonyl]-1-cyclopentyl-4,5-dimethyl-1H-pyrrol-2-amine
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Overview
Description
3-[(4-chlorophenyl)sulfonyl]-1-cyclopentyl-4,5-dimethyl-1H-pyrrol-2-amine: is a chemical compound with the following properties:
Linear Formula: CHClOS
Molecular Weight: 377.676 g/mol
CAS Number: 868256-42-2
Preparation Methods
Synthetic Routes:: The synthetic route for this compound involves the following steps:
Sulfonylation: The cyclopentylamine reacts with 4-chlorobenzenesulfonyl chloride to form the sulfonylated intermediate.
Amination: The sulfonylated intermediate undergoes amination with 4,5-dimethyl-1H-pyrrol-2-amine to yield the final product.
Sulfonylation: Typically carried out in anhydrous conditions using a base such as triethylamine (EtN) in an organic solvent (e.g., dichloromethane).
Amination: Conducted under mild conditions using a suitable amine source and a base.
Industrial Production:: Industrial-scale production methods may involve continuous flow processes or batch reactions, optimizing yield and purity.
Chemical Reactions Analysis
Reactions::
Oxidation: The sulfonyl group can undergo oxidation reactions.
Substitution: The compound may participate in nucleophilic substitution reactions.
Reduction: Reduction of the sulfonyl group is also feasible.
Oxidation: Oxidizing agents like potassium permanganate (KMnO) or hydrogen peroxide (HO).
Substitution: Nucleophiles (e.g., amines) in the presence of a base.
Reduction: Reducing agents such as sodium borohydride (NaBH).
Major Products:: The major products depend on the specific reaction conditions and the substituents involved.
Scientific Research Applications
This compound finds applications in various fields:
Chemistry: Used as a building block for more complex molecules.
Biology: Investigated for potential biological activity.
Medicine: Studied for pharmacological effects.
Industry: Employed in the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
The exact mechanism of action remains an active area of research. It likely interacts with specific molecular targets or pathways, influencing cellular processes.
Comparison with Similar Compounds
- 1-[(4-chlorophenyl)sulfonyl]-3-(4-fluorophenyl)-1-propanone
- 1-(4-chlorophenyl)-3-[(4-fluorophenyl)sulfonyl]-1-propanone
Properties
Molecular Formula |
C17H21ClN2O2S |
---|---|
Molecular Weight |
352.9 g/mol |
IUPAC Name |
3-(4-chlorophenyl)sulfonyl-1-cyclopentyl-4,5-dimethylpyrrol-2-amine |
InChI |
InChI=1S/C17H21ClN2O2S/c1-11-12(2)20(14-5-3-4-6-14)17(19)16(11)23(21,22)15-9-7-13(18)8-10-15/h7-10,14H,3-6,19H2,1-2H3 |
InChI Key |
XGMVLUPBBMDQFK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N(C(=C1S(=O)(=O)C2=CC=C(C=C2)Cl)N)C3CCCC3)C |
Origin of Product |
United States |
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